2-[3,5-Di(2-methylallyl)phenyl]oxazolo[4,5-b]pyridine

• CAS RN: 60772-78-3
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 2-[3,5-bis(2-methylprop-2-enyl)phenyl]-[1,3]oxazolo[4,5-b]pyridine
• InChI: InChI=1S/C20H20N2O/c1-13(2)8-15-10-16(9-14(3)4)12-17(11-15)20-22-19-18(23-20)6-5-7-21-19/h5-7,10-12H,1,3,8-9H2,2,4H3
• InChI Key: UYXNVYPWQAHCEN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1=CC(=CC(=C1)C2=NC3=C(O2)C=CC=N3)CC(=C)C

Description

2-[3,5-Di(2-methylallyl)phenyl]oxazolo[4,5-b]pyridine is a useful research compound. Its molecular formula is C20H20N2O and its molecular weight is 304.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5 mmoles of the product from Step A and 11.0 mmoles of triphenylphosphine in 15 ml. of dimethylformamide is stirred and refluxed under nitrogen for 3 hours. The mixture is cooled and the phosphonium salt is collected on a filter. A mixture of 4 mmoles of the phosphonium salt, 100 ml. of ethanol, 1 ml. of acetone and 40 ml. of 0.3 N ethanolic lithium ethoxide is stirred at room temperature under nitrogen for 2 hours. Water (100 ml.) is added and the mixture is cooled in an ice-bath. The precipitate is collected and purified by chromatography on silica gel using 2% methanol in chloroform as the eluant to give 2-[3,5-di(2-methylallyl)phenyl]oxazolo[4,5-b]pyridine.